Cas no 115491-90-2 (2,2'-Carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine))

• Product Name: 2,2'-Carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine)
• CAS No: 115491-90-2
• MF: C₇H₆N₄O₇
• MW: 258.145141124725
• CID: 132527
• PubChem ID: 87566374
• Update Time: 2025-06-14

2,2'-Carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine) Chemical and Physical Properties

Names and Identifiers

• 2,2'-Carbonylbis(4-methyl-1,2,4-oxadiazolidine-3,5-dione)
• 2,2'-Carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine)
• 4-methyl-2-(4-methyl-3,5-dioxo-1,2,4-oxadiazolidine-2-carbonyl)-1,2,4-oxadiazolidine-3,5-dione
• 2,2''-CARBONYLBIS(3,5-DIOXO-4-METHYL-1,2,4-OXADIAZOLIDINE) 98+%
• IOMAUIUYBQXXKP-UHFFFAOYSA-N
• 2,2-carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine)
• AB1011413
• C1362
• 1,2,4-Oxadiazolidine-3,5-di
• 1,2,4-Oxadiazolidine-3,5-dione,2,2'-carbonylbis[4-methyl- (9CI)
• 2,2'-Carbonyl-bis-(3,5-dioxo-4-methyl-1,2,
• J-003295
• Fmoc-(S)-3-Amino-3-(3-methyl-phenyl)-propionicacid
• 2,2'-Carbonyl-bis-(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine)
• SCHEMBL2294345
• AKOS015836354
• AS-71720
• D89399
• 115491-90-2
• CS-0441405
• DTXSID70343259
• 1,2,4-Oxadiazolidine-3,5-dione, 2,2'-carbonylbis[4-methyl- (9CI)

• MDL： MFCD00191328
• Inchi： 1S/C7H6N4O7/c1-8-3(12)10(17-6(8)15)5(14)11-4(13)9(2)7(16)18-11/h1-2H3
• InChI Key： IOMAUIUYBQXXKP-UHFFFAOYSA-N
• SMILES： O1C(N(C)C(N1C(N1C(N(C)C(=O)O1)=O)=O)=O)=O

Computed Properties

• Exact Mass: 258.02400
• Monoisotopic Mass: 258.02364854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 117

Experimental Properties

• Color/Form: Not determined
• Density: 1.883
• Boiling Point: 305.7°C at 760 mmHg
• Flash Point: 138.7°C
• Refractive Index: 1.624
• PSA: 131.35000
• LogP: -2.89020
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2,2'-Carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine)

Comprehensive Overview of 2,2'-Carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine) (CAS No. 115491-90-2)

2,2'-Carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine) (CAS No. 115491-90-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material synthesis. This compound, characterized by its unique oxadiazolidine backbone, is widely studied for its potential applications in drug development and polymer chemistry. Researchers and industry professionals are increasingly interested in its synthetic pathways, stability under various conditions, and reactivity with other functional groups.

One of the most frequently searched questions about 2,2'-Carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine) revolves around its mechanism of action in biochemical applications. Recent studies suggest that this compound may play a role in enzyme inhibition, making it a candidate for therapeutic agent design. Additionally, its thermal stability and solubility profiles are critical parameters for formulators working on controlled-release formulations. These properties align with the growing demand for sustainable and efficient chemical solutions in the life sciences sector.

In the context of material science, 2,2'-Carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine) is explored for its potential in high-performance polymers. Its cross-linking capabilities and resistance to degradation make it suitable for applications in coatings, adhesives, and composite materials. Industry experts often search for alternative synthesis methods to optimize yield and reduce environmental impact, reflecting the broader trend toward green chemistry.

The analytical characterization of CAS No. 115491-90-2 is another area of high interest. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. These methods are essential for ensuring batch-to-batch consistency, a critical factor for quality control in industrial settings. Furthermore, the compound's compatibility with other reagents is a key consideration for process scale-up.

As the demand for specialty chemicals continues to rise, 2,2'-Carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine) stands out due to its versatility and performance-enhancing properties. Whether in academic research or industrial applications, this compound offers a promising avenue for innovation. Future studies are expected to focus on derivative synthesis and application-specific optimization, further expanding its utility across multiple disciplines.